Cas no 2418667-29-3 ((3-bromo-1,2-oxazol-5-yl)methyl2-(4-methyl-1,3-thiazol-5-yl)ethylamine)

• Product Name: (3-bromo-1,2-oxazol-5-yl)methyl2-(4-methyl-1,3-thiazol-5-yl)ethylamine
• CAS No: 2418667-29-3
• MF: C₁₀H₁₂BrN₃OS
• MW: 302.190779685974
• MDL: MFCD32679509
• CID: 5676198
• PubChem ID: 154577591
• Update Time: 2025-10-28

(3-bromo-1,2-oxazol-5-yl)methyl2-(4-methyl-1,3-thiazol-5-yl)ethylamine Chemical and Physical Properties

Names and Identifiers

• EN300-26675965
• [(3-bromo-1,2-oxazol-5-yl)methyl][2-(4-methyl-1,3-thiazol-5-yl)ethyl]amine
• 2418667-29-3
• (3-bromo-1,2-oxazol-5-yl)methyl2-(4-methyl-1,3-thiazol-5-yl)ethylamine

• MDL： MFCD32679509
• Inchi： 1S/C10H12BrN3OS/c1-7-9(16-6-13-7)2-3-12-5-8-4-10(11)14-15-8/h4,6,12H,2-3,5H2,1H3
• InChI Key： LNPABZWVMFZZTC-UHFFFAOYSA-N
• SMILES： BrC1C=C(CNCCC2=C(C)N=CS2)ON=1

Computed Properties

• Exact Mass: 300.98845g/mol
• Monoisotopic Mass: 300.98845g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 79.2Ų

Additional information on (3-bromo-1,2-oxazol-5-yl)methyl2-(4-methyl-1,3-thiazol-5-yl)ethylamine

Introduction to (3-Bromo-1,2-Oxazol-5-Yl)Methyl 2-(4-Methyl-1,3-Thiazol-5-Yl)Ethylamine (CAS No. 2418667-29-3)

The compound (3-bromo-1,2-oxazol-5-yl)methyl 2-(4-methyl-1,3-thiazol-5-yl)ethylamine, identified by the CAS registry number 2418667-29-3, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a brominated oxazole ring and a thiazole ring, both of which are heterocyclic aromatic systems. The presence of these rings contributes to the compound's stability and reactivity, making it a valuable substrate for further chemical modifications.

Recent studies have highlighted the importance of heterocyclic compounds like (3-bromo-1,2-oxazol-5-yl)methyl 2-(4-methyl-1,3-thiazol-5-yl)ethylamine in drug discovery. The oxazole and thiazole moieties are known to exhibit diverse biological activities, including antimicrobial, antitumor, and anti-inflammatory properties. Researchers have been exploring the potential of this compound as a lead molecule for developing novel therapeutic agents. For instance, its bromine substituent can serve as a reactive site for further functionalization, enabling the creation of derivatives with enhanced bioavailability and efficacy.

The synthesis of CAS No. 2418667-29 involves a multi-step process that typically begins with the preparation of the oxazole and thiazole precursors. These precursors are then subjected to coupling reactions to form the final product. The use of advanced catalytic systems and green chemistry principles has significantly improved the efficiency and sustainability of this synthesis pathway. Recent advancements in catalysis have also allowed for better control over the stereochemistry and regioselectivity of the reaction steps.

In terms of physical properties, (3-bromo... is known to be stable under normal storage conditions but exhibits reactivity under specific chemical transformations. Its solubility in common organic solvents such as dichloromethane and dimethylformamide makes it suitable for various laboratory applications. The compound's UV-vis spectrum reveals strong absorption bands corresponding to the π→π* transitions within the aromatic rings, which can be useful for spectroscopic analysis.

The application of this compound extends beyond traditional chemical synthesis. It has been employed as an intermediate in the preparation of more complex molecules with potential pharmaceutical applications. For example, its use in click chemistry reactions has facilitated the rapid assembly of bioactive compounds with intricate architectures. Additionally, its ability to act as both an electrophilic and nucleophilic agent makes it versatile in different reaction scenarios.

From an environmental standpoint, studies have been conducted to assess the biodegradability and ecotoxicity of CAS No. 2418667. These studies are crucial for ensuring that its use does not pose significant risks to ecosystems or human health. Preliminary results indicate that under aerobic conditions, the compound undergoes gradual degradation via microbial action, though further research is needed to fully understand its environmental impact.

In conclusion, (3-bromo... represents a promising compound with a wide range of applications in organic synthesis and drug discovery. Its unique structure and reactivity make it a valuable tool for researchers aiming to develop innovative chemical entities with therapeutic potential. As ongoing studies continue to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in both academic research and industrial development.